Cas no 7404-50-4 (2-(carbamimidoylsulfanyl)acetic acid)

• Product Name: 2-(carbamimidoylsulfanyl)acetic acid
• CAS No: 7404-50-4
• MF: C₃H₆N₂O₂S
• MW: 134.15694
• CID: 563173
• PubChem ID: 81899
• Update Time: 2025-11-02

2-(carbamimidoylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(aminoiminomethyl)thio]-
• 2-carbamimidoylsulfanylacetic acid
• (Amidinothio)acetic acid
• (aminoiminomethyl)thioacetic acid
• (carbamimidoylsulfanyl)aceticacid
• 2-{[amino(imino)methyl]sulfanyl}acetic acid
• Acetic acid,(amidinothio)
• Acetic acid,[(aminoiminomethyl)thio]
• carbamimidoylmercapto-acetic acid
• carboxymethylisothiourea
• pseudothiohydantoic acid
• S-(Carboxymethyl)isothiourea
• S-carboxylatomethyleneisothiouronium salt
• (Carbamimidoylsulfanyl)acetic acid
• 2-(carbamimidoylsulfanyl)acetic acid
• SCHEMBL4279640
• W-104436
• Acetic acid, (amidinothio)-
• NSC 403734
• WSP2S278RF
• NCI403734
• AKOS005171967
• NCGC00014898-02
• NCIStruc2_000102
• Acetic acid, [(aminoiminomethyl)thio]-
• NCI60_003809
• S-(Formamidinothio)acetic acid
• 2-(carbamimidoylthio)aceticacid
• ((amino(imino)methyl)thio)acetic acid
• NCGC00097999-01
• NCIStruc1_001660
• 2-[(Aminoiminomethyl)thio]acetic acid
• CCG-36582
• 7404-50-4
• Acetic acid, ((aminoiminomethyl)thio)-
• ALBB-009286
• 2-[amino(azaniumylidene)methyl]sulfanylacetate
• Acetic acid, 2-((aminoiminomethyl)thio)-
• DTXSID10864054
• STK505805
• acetic acid, [(aminoiminomethyl)thio]-, hydrochloride
• Carbamimidoylsulfanylacetic acid
• NSC-403734
• BBL013310
• EINECS 231-010-5
• NSC403734
• Z2944342055
• 2-(carbamimidoylthio)acetic acid
• CHEMBL1191027
• VS-03744
• NS00046434
• EN300-144710
• MFCD00778281
• NCGC00014898
• ((Aminoiminomethyl)thio)acetic acid

• MDL： MFCD00778281
• Inchi： InChI=1S/C3H6N2O2S/c4-3(5)8-1-2(6)7/h1H2,(H3,4,5)(H,6,7)
• InChI Key： BWUNQEXPLIAUOU-UHFFFAOYSA-N
• SMILES： C(C(=O)O)SC(=N)N

Computed Properties

• Exact Mass: 134.01500
• Monoisotopic Mass: 134.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Melting Point: ~234 °C (dec.)
• PSA: 112.47000
• LogP: 0.49770

2-(carbamimidoylsulfanyl)acetic acid Security Information

• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R22

Additional information on 2-(carbamimidoylsulfanyl)acetic acid

2-(Carbamimidoylsulfanyl)acetic Acid (CAS No. 7404-50-4): Properties, Applications, and Market Insights

2-(Carbamimidoylsulfanyl)acetic acid (CAS No. 7404-50-4) is a sulfur-containing organic compound with a unique molecular structure that combines a carbamimidoyl group with a thioacetic acid moiety. This compound, also known as thiocarbamoylcarbamic acid, has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The growing interest in sulfur-containing compounds for drug development and sustainable chemistry has positioned this molecule as a valuable building block in synthetic chemistry.

The chemical structure of 2-(carbamimidoylsulfanyl)acetic acid features a reactive thiol group (-SH) adjacent to a carbamimidoyl moiety (-C(=NH)NH₂), which contributes to its interesting chemical properties. This combination of functional groups makes it particularly useful as a precursor for the synthesis of various heterocyclic compounds. Researchers have explored its potential in creating novel bioactive molecules, especially in the development of enzyme inhibitors and antimicrobial agents.

In pharmaceutical applications, 7404-50-4 serves as a key intermediate for the synthesis of thiazole derivatives, which are prominent scaffolds in many FDA-approved drugs. The compound's ability to form stable complexes with metal ions has also sparked interest in medicinal chemistry, particularly in designing metal-chelating therapeutic agents. Recent studies published in journals like the Journal of Medicinal Chemistry have highlighted the potential of similar sulfur-containing compounds in addressing antibiotic resistance, a major global health concern.

The agrochemical industry utilizes 2-(carbamimidoylsulfanyl)acetic acid in the development of novel pesticides and plant growth regulators. Its structural features contribute to the creation of compounds with improved environmental profiles and reduced toxicity to non-target organisms. With increasing regulatory pressure on conventional pesticides, the demand for eco-friendly agrochemicals has driven research into sulfur-based alternatives like this compound.

From a synthetic chemistry perspective, the compound's reactivity makes it valuable for click chemistry applications and polymer modification. Materials scientists have investigated its use in creating functionalized polymers with enhanced properties, particularly in the field of biodegradable materials. The thiol group allows for efficient conjugation with various substrates, enabling the development of advanced materials for biomedical and industrial applications.

The global market for 2-(carbamimidoylsulfanyl)acetic acid has shown steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where chemical innovation is rapidly advancing. The compound's CAS number 7404-50-4 serves as a crucial identifier in global trade databases and regulatory documentation.

Quality control and analytical characterization of 7404-50-4 typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and research applications. Recent advancements in analytical technologies have improved the detection and quantification of this compound in complex matrices.

Environmental considerations surrounding 2-(carbamimidoylsulfanyl)acetic acid have prompted studies on its biodegradation and ecotoxicological profile. Research institutions and regulatory bodies continue to evaluate its environmental fate, contributing to the development of safer handling protocols and disposal methods. The compound's relatively good water solubility and moderate persistence make it an interesting subject for green chemistry studies.

Future research directions for CAS 7404-50-4 include exploring its potential in nanotechnology applications and as a ligand in catalytic systems. The compound's unique electronic properties and coordination chemistry offer opportunities in developing novel catalysts for sustainable chemical processes. These applications align with current trends in circular economy and resource-efficient manufacturing.

For researchers and industry professionals seeking information about 2-(carbamimidoylsulfanyl)acetic acid, common search queries include "synthesis of 7404-50-4," "safety data sheet for thiocarbamoylcarbamic acid," and "applications of sulfur-containing carboxylic acids." These search patterns reflect the compound's importance in both academic research and industrial applications. The growing interest in sustainable chemistry solutions has further increased visibility of this compound in scientific literature and patent databases.

In conclusion, 2-(carbamimidoylsulfanyl)acetic acid (CAS No. 7404-50-4) represents a versatile chemical building block with significant potential across multiple industries. Its unique structural features and reactivity profile continue to inspire innovative applications in medicine, agriculture, and materials science. As research into functionalized organic compounds advances, this molecule is likely to play an increasingly important role in addressing contemporary scientific and technological challenges.